Cas no 27925-39-9 (3-ethyl-3-hydroxy-2,2-dimethylpentanoic acid)

• Product Name: 3-ethyl-3-hydroxy-2,2-dimethylpentanoic acid
• CAS No: 27925-39-9
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 2929786
• PubChem ID: 14742280
• Update Time: 2025-07-25

3-ethyl-3-hydroxy-2,2-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3-hydroxy-2,2-dimethylpentanoic acid
• EN300-1632646
• AKOS011685818
• 27925-39-9
• CS-0296436
• SCHEMBL6598371

• Inchi： 1S/C9H18O3/c1-5-9(12,6-2)8(3,4)7(10)11/h12H,5-6H2,1-4H3,(H,10,11)
• InChI Key： MJNQKNSQNGHVIL-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 174.125594432Da
• Monoisotopic Mass: 174.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on 3-ethyl-3-hydroxy-2,2-dimethylpentanoic acid

Comprehensive Analysis of 3-Ethyl-3-Hydroxy-2,2-Dimethylpentanoic Acid (CAS No. 27925-39-9)

3-Ethyl-3-hydroxy-2,2-dimethylpentanoic acid (CAS No. 27925-39-9) is a specialized organic compound with a unique branched-chain structure, combining hydroxyl and carboxylic acid functional groups. This molecule has garnered attention in pharmaceutical intermediates, cosmetic formulations, and specialty chemical synthesis due to its stereochemical properties and potential bioactivity. Researchers frequently search for "3-ethyl-3-hydroxy-2,2-dimethylpentanoic acid uses" or "CAS 27925-39-9 synthesis method," reflecting growing interest in its applications.

The compound's hydroxy acid moiety makes it relevant to skincare innovations, aligning with trends like "green chemistry in cosmetics" and "sustainable active ingredients." Its 2,2-dimethylpentanoic acid backbone contributes to metabolic stability, a feature explored in drug development circles searching for "sterically hindered carboxylic acids." Analytical techniques such as HPLC and NMR are critical for verifying purity, as emphasized by queries like "27925-39-9 analytical data."

Industrial applications leverage its branched-chain structure for creating polymers with enhanced thermal resistance—a topic linked to searches for "high-performance polymer additives." The ethyl-hydroxy substitution pattern also influences solubility profiles, making it valuable for formulations requiring controlled hydrophilicity. Recent patents referencing CAS 27925-39-9 highlight its role in biodegradable materials, connecting to the "circular economy chemicals" trend.

From a synthetic chemistry perspective, the 3-hydroxy-2,2-dimethyl configuration poses interesting challenges in asymmetric synthesis. Laboratory discussions often center on "selective hydroxylation of quaternary carbons" or "steric effects in carboxylic acid reactions," reflecting the compound's complexity. Environmental considerations drive queries about "27925-39-9 biodegradability," with studies showing moderate environmental persistence under aerobic conditions.

Regulatory status remains a frequent query (e.g., "is 3-ethyl-3-hydroxy-2,2-dimethylpentanoic acid FDA-approved?"). While not universally regulated, its use in specific applications may require compliance with REACH or cosmetic ingredient guidelines. Storage typically recommends inert atmospheres due to the hydroxy-acid group's sensitivity to oxidation—a detail often searched as "CAS 27925-39-9 storage conditions."

Emerging research explores the compound's potential in enzyme inhibition, particularly for metabolic disorders. This aligns with growing interest in "small molecule therapeutics" and "structure-activity relationships." The 2,2-dimethylpentanoic acid fragment's conformational rigidity makes it a valuable scaffold in medicinal chemistry, as seen in studies tagged with "quaternary carbon drug design."

In material science, the compound's bulky alkyl groups contribute to plasticizer formulations that resist migration—addressing concerns about "non-phthalate alternatives." Its thermal stability (often queried as "27925-39-9 thermal decomposition") supports applications in high-temperature adhesives and coatings. Spectroscopic data (IR, MS) for 3-ethyl-3-hydroxy-2,2-dimethylpentanoic acid remains highly requested for quality control purposes.

The growing demand for chiral building blocks in asymmetric synthesis has increased focus on this compound's enantiomeric forms. Searches for "optical resolution of 27925-39-9" or "chiral HPLC methods" reflect this trend. Meanwhile, computational chemistry studies modeling its 3D conformation contribute to predictive analyses of similar polyfunctional molecules.

Supply chain aspects also generate queries like "27925-39-9 global suppliers" or "technical vs. pharmaceutical grade." The compound typically appears in catalogs of fine chemicals, with purity specifications varying from 95% to 99.5% for research versus industrial use. Handling precautions emphasize standard organic acid protocols, avoiding confusion with restricted substances.

Future directions may explore its chelating properties in metal-ion applications or derivatization for prodrug development—topics gaining traction in scientific literature. As sustainable chemistry advances, the environmental footprint of synthesizing such multifunctional compounds will likely become a key discussion point, merging technical and ecological considerations for this structurally intriguing molecule.